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Compound of Interest

Compound Name: 30-Hydroxytriacontanoic acid

Cat. No.: B1235692

An In-depth Technical Guide to 30-
Hydroxytriacontanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

30-Hydroxytriacontanoic acid, a member of the omega-hydroxy fatty acid family, is a long-
chain saturated fatty acid with a hydroxyl group at its terminal (w) position. This unique
structural feature imparts amphiphilic properties, making it a molecule of interest in various
biological and industrial applications. This technical guide provides a comprehensive overview
of the chemical and physical properties, spectral data, and potential biological significance of
30-hydroxytriacontanoic acid, alongside generalized experimental protocols for its synthesis
and isolation.

Chemical and Physical Properties

While specific experimental data for 30-hydroxytriacontanoic acid is limited in publicly
available literature, its fundamental properties can be summarized. The following table presents
a combination of computed data from reputable chemical databases and estimated values
based on trends observed for similar long-chain fatty acids.
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Property Value Source

IUPAC Name 30-hydroxytriacontanoic acid PubChem[1]

w-Hydroxytriacontanoic acid,
Synonyms o ) PubChem[1]
30-hydroxy-melissic acid

CAS Number 52900-18-2 PubChem[1]
Molecular Formula C30H6003 PubChem[1]
Molecular Weight 468.80 g/mol PubChem[1]

) ) Not experimentally determined
Melting Point ) Inferred
(Estimated >90 °C)

Boiling Point Not experimentally determined  Inferred

Predicted to be soluble in
o nonpolar organic solvents and
Solubility ) ) Inferred
sparingly soluble in polar

solvents.

XLogP3 11.8 PubChem[1]

Spectral Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR Spectrum: A 3C NMR spectrum for 30-hydroxytriacontanoic acid is available in the
PubChem database. The spectrum displays characteristic peaks for the carbonyl carbon of the
carboxylic acid, the carbon bearing the hydroxyl group, and a dense cluster of peaks
corresponding to the methylene carbons of the long alkyl chain.

Predicted *H NMR Spectrum: A predicted *H NMR spectrum would be expected to show the
following key signals:

e Atriplet corresponding to the protons of the terminal methyl group.

o A broad multiplet for the numerous methylene protons along the chain.
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A triplet for the methylene protons adjacent to the carboxylic acid group.

A triplet for the methylene protons adjacent to the hydroxyl group.

A broad singlet for the hydroxyl proton.

A broad singlet for the carboxylic acid proton.

Infrared (IR) Spectroscopy

An experimental IR spectrum for 30-hydroxytriacontanoic acid is not readily available.
However, based on its functional groups, a predicted spectrum would exhibit the following
characteristic absorption bands:

O-H stretch (carboxylic acid): A very broad band in the region of 3300-2500 cm1.

C-H stretch (alkane): Sharp peaks just below 3000 cm~1.

C=0 stretch (carboxylic acid): A strong, sharp peak around 1710 cm~1.

O-H bend (alcohol): A broad peak around 1350-1260 cm™1.

C-0 stretch (alcohol and carboxylic acid): Peaks in the region of 1320-1000 cm~1.

Experimental Protocols

Detailed, validated experimental protocols specifically for 30-hydroxytriacontanoic acid are
not widely published. However, general methodologies for the synthesis and isolation of long-
chain w-hydroxy fatty acids can be adapted.

Generalized Synthesis Protocol: Reduction of a
Dicarboxylic Acid Monoester

This method involves the selective reduction of the ester group of a long-chain dicarboxylic
acid monoester.

Workflow for the Synthesis of w-Hydroxy Fatty Acids
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Synthesis of 30-Hydroxytriacontanoic Acid

" . fi . . Selective Reduction
@_’{ frecoriaietoicend > (e.q.. with Methanol) > =t > (e.g., with LAIH4 or NaBH4) >

Methyl 30-hydroxytriacontanoate }—»

Alkaline Hydrolysis P a—
(.. with KOL) 30-Hydroxytriacontanoic Acid

Isolation from Plant Material

Acidification }—V Solvent Extraction }—V Crude Fatty Acid Monomers }—V

Plant Material
(e.g. Leaves, Peels)

Depolymerization )
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Chromatographic Purification ) e
(e.g., HPLC, Column Cl
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Hypothesized Signaling Cascade

30-Hydroxytriacontanoic Acid
(or its derivative)

Membrane Receptor Binding
(e.g., GPR120)

Cell Membrane Integration

Intracellular Signaling Cascade
(e.g., PLC, DAG, IP3)

l
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l

Transcription Factor Activation
(e.g., NF-kB, PPARY)

l
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(e.g., Anti-inflammatory genes)
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(e.g., Reduced Inflammation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxytriacontanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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hydroxytriacontanoic-acid|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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